Cas no 899989-64-1 (1-(diphenylmethyl)-3-(1H-indol-3-yl)urea)

• Product Name: 1-(diphenylmethyl)-3-(1H-indol-3-yl)urea
• CAS No: 899989-64-1
• MF: C₂₂H₁₉N₃O
• MW: 341.405764818192
• CID: 5492330
• Update Time: 2025-05-25

1-(diphenylmethyl)-3-(1H-indol-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(diphenylmethyl)-N'-1H-indol-3-yl-
• 1-(diphenylmethyl)-3-(1H-indol-3-yl)urea

• Inchi： 1S/C22H19N3O/c26-22(24-20-15-23-19-14-8-7-13-18(19)20)25-21(16-9-3-1-4-10-16)17-11-5-2-6-12-17/h1-15,21,23H,(H2,24,25,26)
• InChI Key： KKGSGPXEKGTXTN-UHFFFAOYSA-N
• SMILES： N(C(C1=CC=CC=C1)C1=CC=CC=C1)C(NC1C2=C(NC=1)C=CC=C2)=O

Additional information on 1-(diphenylmethyl)-3-(1H-indol-3-yl)urea

1-(Diphenylmethyl)-3-(1H-Indol-3-yl)Urea: A Comprehensive Overview

CAS No 899989-64-1, commonly referred to as 1-(diphenylmethyl)-3-(1H-indol-3-yl)urea, is a compound of significant interest in the fields of organic chemistry and pharmacology. This urea derivative has garnered attention due to its unique structural properties and potential applications in drug discovery. The molecule consists of a urea core with two distinct substituents: a diphenylmethyl group and an indole moiety. These groups contribute to the compound's intriguing chemical behavior and biological activity.

The synthesis of 1-(diphenylmethyl)-3-(1H-indol-3-yl)urea involves a multi-step process, often utilizing coupling reactions or nucleophilic substitutions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis, which has shown promise in accelerating reaction times while maintaining product purity.

One of the most compelling aspects of this compound is its biological activity. Studies have demonstrated that 1-(diphenylmethyl)-3-(1H-indol-3-yl)urea exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key cellular pathways, such as the NF-kB signaling cascade, which plays a critical role in inflammatory responses. Furthermore, preliminary in vitro studies suggest that this compound may possess anticancer activity by inducing apoptosis in cancer cell lines.

The indole moiety within the molecule is particularly noteworthy, as it is a common structural feature in many bioactive compounds. The indole ring's aromaticity and ability to engage in hydrogen bonding make it an ideal component for drug design. Recent research has focused on modifying the substituents on the indole ring to enhance bioavailability and target specificity. For instance, the introduction of electron-withdrawing groups has been shown to improve the compound's solubility and pharmacokinetic profile.

In addition to its therapeutic potential, 1-(diphenylmethyl)-3-(1H-indol-3-yl)urea has been investigated for its role in chemical biology. Its ability to act as a scaffold for constructing larger molecular frameworks has made it a valuable tool in combinatorial chemistry. Researchers have employed this compound as a building block for creating libraries of diverse structures, which are then screened for their biological activity.

The diphenylmethyl group attached to the urea core contributes significantly to the compound's lipophilicity, enhancing its ability to cross cellular membranes. This property is advantageous for designing drugs that target intracellular pathways. However, it also raises concerns regarding potential off-target effects and toxicity. Ongoing studies aim to optimize the balance between lipophilicity and selectivity to minimize adverse effects.

From an environmental standpoint, the synthesis and disposal of CAS No 899989-64-1 must be carefully managed to prevent ecological harm. Green chemistry principles are increasingly being integrated into its production processes, with a focus on reducing waste and utilizing renewable resources. For example, solvent-free reactions or biodegradable catalysts are being explored as sustainable alternatives.

In conclusion, 1-(diphenylmethyl)-3-(1H-indol-3-yl)urea represents a promising lead compound with diverse applications in medicine and chemistry. Its unique structure, coupled with recent advances in synthesis and biological characterization, positions it as a valuable asset for future research and development efforts.